Cas no 878-83-1 (4,4-Dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine)

4,4-Dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine
- EN300-26284650
- 878-83-1
- SCHEMBL10192528
- 2-Naphthalenamine, 1,2,3,4-tetrahydro-4,4-dimethyl-
- 4,4-Dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine
-
- MDL: MFCD20699101
- Inchi: 1S/C12H17N/c1-12(2)8-10(13)7-9-5-3-4-6-11(9)12/h3-6,10H,7-8,13H2,1-2H3
- InChI Key: YRERYOFZLBRJEZ-UHFFFAOYSA-N
- SMILES: NC1CC2C=CC=CC=2C(C)(C)C1
Computed Properties
- Exact Mass: 175.136099547g/mol
- Monoisotopic Mass: 175.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26Ų
4,4-Dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-26284650-0.5g |
4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine |
878-83-1 | 95% | 0.5g |
$1302.0 | 2024-06-18 | |
Enamine | EN300-26284650-0.05g |
4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine |
878-83-1 | 95% | 0.05g |
$1140.0 | 2024-06-18 | |
Enamine | EN300-26284650-1.0g |
4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine |
878-83-1 | 95% | 1.0g |
$1357.0 | 2024-06-18 | |
Enamine | EN300-26284650-5.0g |
4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine |
878-83-1 | 95% | 5.0g |
$3935.0 | 2024-06-18 | |
Enamine | EN300-26284650-10.0g |
4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine |
878-83-1 | 95% | 10.0g |
$5837.0 | 2024-06-18 | |
Enamine | EN300-26284650-10g |
4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine |
878-83-1 | 10g |
$5837.0 | 2023-09-14 | ||
Enamine | EN300-26284650-0.1g |
4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine |
878-83-1 | 95% | 0.1g |
$1195.0 | 2024-06-18 | |
Enamine | EN300-26284650-2.5g |
4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine |
878-83-1 | 95% | 2.5g |
$2660.0 | 2024-06-18 | |
Enamine | EN300-26284650-0.25g |
4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine |
878-83-1 | 95% | 0.25g |
$1249.0 | 2024-06-18 | |
Enamine | EN300-26284650-5g |
4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine |
878-83-1 | 5g |
$3935.0 | 2023-09-14 |
4,4-Dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine Related Literature
-
C. J. Mable,L. A. Fielding,M. J. Derry,O. O. Mykhaylyk,P. Chambon,S. P. Armes Chem. Sci., 2018,9, 1454-1463
-
Daniel T. Weiss,Philipp J. Altmann,Stefan Haslinger,Christian Jandl,Alexander Pöthig,Mirza Cokoja,Fritz E. Kühn Dalton Trans., 2015,44, 18329-18339
-
Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
-
D. R. Dinsdale,A. J. Lough,M. T. Lemaire Dalton Trans., 2015,44, 11077-11082
Additional information on 4,4-Dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine
Recent Advances in the Study of 4,4-Dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine (CAS: 878-83-1): A Comprehensive Research Brief
4,4-Dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine (CAS: 878-83-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and therapeutic potential.
One of the most notable advancements in the study of 4,4-Dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine is its application in the development of novel central nervous system (CNS) agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for serotonin and dopamine receptors, suggesting potential utility in the treatment of neuropsychiatric disorders such as depression and schizophrenia. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's binding mechanisms and optimize its pharmacological profile.
In addition to its CNS applications, recent research has explored the compound's role in cancer therapeutics. A team of researchers from the University of Cambridge reported in a 2022 Nature Communications paper that 4,4-Dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine derivatives can inhibit the activity of histone deacetylases (HDACs), a class of enzymes implicated in tumor progression. The study employed high-throughput screening and x-ray crystallography to identify the most potent derivatives, paving the way for the development of new HDAC inhibitors with improved selectivity and reduced side effects.
The synthetic versatility of 4,4-Dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine has also been a focal point of recent investigations. A 2023 article in Organic Letters detailed an innovative catalytic asymmetric synthesis route for this compound, achieving high enantiomeric purity and yield. This breakthrough is particularly significant for the pharmaceutical industry, where enantiopure compounds are often required for drug development. The study's findings could streamline the production of this compound and its derivatives, reducing costs and increasing accessibility for further research.
Despite these promising developments, challenges remain in the clinical translation of 4,4-Dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's unique chemical scaffold and demonstrated biological activities make it a compelling candidate for continued investigation. Future research directions may include the exploration of its anti-inflammatory properties and its potential as a scaffold for multifunctional drug design.
In conclusion, 4,4-Dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine (CAS: 878-83-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its applications in CNS disorders, cancer therapy, and synthetic chemistry, while also highlighting areas for further investigation. As research progresses, this compound may play an increasingly important role in the development of next-generation therapeutics.
878-83-1 (4,4-Dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine) Related Products
- 493035-82-8((4-hydroxy-2-methylphenyl)boronic acid)
- 2172245-32-6(2-(N-benzyl-1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)acetic acid)
- 2172446-91-0({5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)
- 2229337-73-7(4-(4-aminobut-1-en-2-yl)-2-nitrophenol)
- 1804535-05-4(6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)
- 307496-40-8(Bicyclo[2.2.1]hept-2-ene,5,5'-[1,4-phenylenebis[(dimethylsilylene)-2,1-ethanediyl]]bis-)
- 2643368-51-6(Benzaldehyde, 3-ethoxy-5-methyl-)
- 607738-00-1(2-(4-(4-Fluorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine)
- 1049735-43-4(4-(3,4,5-Trimethoxyphenyl)-1,3-thiazol-2-ylamine Hydrochloride)
- 90202-99-6(1-(aminomethyl)-N-methylcyclohexan-1-amine)



